Cas no 1797536-36-7 (3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine)

• Product Name: 3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine
• CAS No: 1797536-36-7
• MF: C₁₃H₁₄ClN₃O₃S₂
• MW: 359.85155916214
• CID: 5371736
• Update Time: 2025-06-28

3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[1-(5-chlorothiophen-2-yl)sulfonylpiperidin-4-yl]oxypyridazine
• 3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine

• Inchi： 1S/C13H14ClN3O3S2/c14-11-3-4-13(21-11)22(18,19)17-8-5-10(6-9-17)20-12-2-1-7-15-16-12/h1-4,7,10H,5-6,8-9H2
• InChI Key： RAECHLLNTKMSIT-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3SC(Cl)=CC=3)(=O)=O)CC2)=NN=CC=C1

Additional information on 3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine

Introduction to 3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine (CAS No. 1797536-36-7)

3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine is a sophisticated organic compound characterized by its intricate molecular structure, which integrates multiple pharmacophoric elements. This compound, identified by the CAS number 1797536-36-7, has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications. The molecular framework of this compound encompasses a pyridazine core, which is flanked by a piperidine moiety and a 5-chlorothiophen-2-yl sulfonyl group, creating a multifaceted scaffold that may contribute to its unique biological activity.

The structural design of 3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine reflects a deliberate approach to drug discovery, leveraging the known interactions between these pharmacophores. The pyridazine ring is a well-documented scaffold in medicinal chemistry, often employed in the development of bioactive molecules due to its ability to engage with various biological targets. Its incorporation into this compound suggests a focus on modulating pathways that are relevant to human health.

The presence of the piperidine moiety further enhances the complexity of this molecule. Piperidine derivatives are frequently utilized in pharmaceuticals due to their favorable pharmacokinetic properties and their ability to form stable interactions with biological receptors. In this context, the piperidine ring in 3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine likely contributes to the compound's solubility and metabolic stability, which are critical factors in drug development.

The most distinctive feature of this compound is undoubtedly the 5-chlorothiophen-2-yl sulfonyl group. Thiophene derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide linkage in the 5-chlorothiophen-2-yl sulfonyl group introduces additional functionality that can interact with biological targets in multiple ways. This moiety may serve as a key determinant of the compound's biological activity, influencing its binding affinity and selectivity.

The synthesis of 3-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridazine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. This level of synthetic sophistication underscores the compound's potential as a lead molecule for further development.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 3-(1-[(5-chlorothiophen- -2- -yl)sulfonyl]piperidin- -4- -yloxy)pyridazine) have positioned it as a promising candidate for this emerging field. The compound's ability to interact with PPIs could open up new avenues for treating diseases that are currently difficult to address with existing therapies.

The potential applications of 3-(1-[(5- -chlorothiophen- -2- -yl)sulfonyl]piperidin- -4- -yloxy)pyridazine) extend beyond PPI modulation. Preliminary studies suggest that it may also exhibit activity against other targets, such as kinases and transcription factors. These findings highlight the compound's broad therapeutic potential and make it an attractive candidate for further investigation.

The development of 3-(1-[(5- -chlorothiophen- -2- -yl)sulfonyl]piperidin- -4- -yloxy)pyridazine) aligns with current trends in drug discovery, which emphasize the importance of rational design and structure-based drug development. By leveraging computational methods and high-throughput screening, researchers can identify compounds with optimized properties for therapeutic use. This approach has led to the discovery of several drugs that have made significant impacts on human health.

The future prospects for 3-(1-[(5- -chlorothiophen- -2- -yl)sulfonyl]piperidin- -4- -yloxy)pyridazine) are promising. Further studies are needed to fully elucidate its mechanism of action and to assess its safety and efficacy in preclinical models. However, the initial findings suggest that this compound has the potential to become a valuable tool in the fight against human disease.

In conclusion, 3-(1-[(5-chlorothiophen